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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

Cat. No.: B047719 Get Quote

An In-Depth Technical Guide to 5-Bromo-2-nitropyridine (CAS: 39856-50-3)

Introduction
5-Bromo-2-nitropyridine, identified by CAS number 39856-50-3, is a halogenated nitro-

substituted pyridine derivative.[1] It serves as a versatile and crucial building block in organic

synthesis, with significant applications in the pharmaceutical and agrochemical industries.[2] Its

chemical structure, featuring both a bromine atom and a nitro group, allows for diverse

functionalization, making it an essential intermediate in the development of biologically active

molecules.[2] This technical guide provides a comprehensive overview of its properties,

synthesis, applications in drug development, and safety protocols, tailored for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
5-Bromo-2-nitropyridine is typically a light yellow to brown crystalline powder.[2][3] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 39856-50-3 [4][5]

Molecular Formula C₅H₃BrN₂O₂ [2][6][7][8]

Molecular Weight 202.99 g/mol [6][5][8]

Appearance Light yellow crystalline powder [2][3]

Melting Point 143-152 °C [2][8]

Boiling Point 89 °C / 24 mmHg [4]

Density 1.833 g/cm³ [4]

Solubility

Insoluble in water; Slightly

soluble in Chloroform and

Methanol.

[3][4]

Log Kow 1.25 (estimated) [3]

Synthesis and Experimental Protocols
The primary route for synthesizing 5-Bromo-2-nitropyridine is through the oxidation of 2-

amino-5-bromopyridine.[9] This transformation is commonly achieved using an oxidizing agent

such as hydrogen peroxide or peroxyacetic acid.[10][9] A common large-scale production

method involves a two-step process: the regioselective bromination of 2-aminopyridine followed

by the oxidation of the resulting 5-bromo-2-aminopyridine.[10][11]
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Caption: General two-step synthesis workflow for 5-Bromo-2-nitropyridine.
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Experimental Protocol 1: Oxidation with Hydrogen
Peroxide in Acetone/Water
This protocol is adapted from a large-scale synthesis procedure.

Preparation: In a suitable reaction vessel, add 2-amino-5-bromopyridine (1.0 mol), a catalyst

(15.0 wt%), and a 1.5L mixture of acetone and water (7:1 volume ratio).

Stirring: Mechanically stir the mixture at 20-30°C until uniform.

Cooling: Cool the reaction system to a temperature of 10-15°C.

Oxidant Addition: Using a constant pressure dropping funnel, slowly add 30 wt% hydrogen

peroxide (H₂O₂, 3.5 mol).

Reaction: After the addition is complete, maintain the reaction at 10-15°C for 1-2 hours.

Heating: Gradually heat the mixture to 30°C at a rate of 2°C/min and hold for 2 hours.

Subsequently, heat to 40°C at a rate of 1°C/min.

Monitoring: Monitor the reaction progress by HPLC until the concentration of the starting

material is minimized (e.g., <0.2%).

Work-up: Cool the reaction to room temperature and filter to remove the catalyst. The

product, 5-Bromo-2-nitropyridine, can be isolated from the filtrate.

Experimental Protocol 2: Oxidation with Hydrogen
Peroxide in Sulfuric Acid
This protocol describes a lab-scale synthesis.[9]

Preparation: Prepare a 10% solution of hydrogen peroxide in concentrated sulfuric acid

(H₂SO₄) and cool it to 0°C in an ice bath.

Addition of Amine: Slowly add 2-amino-5-bromopyridine (2.34g) to the cold oxidant solution

while stirring.
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Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature.

Continue stirring for 5 hours.

Isolation: Pour the reaction mixture onto ice.

Filtration: Collect the resulting precipitate by vacuum filtration to yield 5-Bromo-2-
nitropyridine.

Key Applications in Drug Development
5-Bromo-2-nitropyridine is a key intermediate in the synthesis of various pharmaceutical

agents, including anti-cancer and anti-inflammatory drugs.[2]

Intermediate for Pazopanib Synthesis
The compound is used in the preparation of intermediates for Pazopanib, a potent anti-cancer

drug.[9] The synthesis involves the reaction of 5-Bromo-2-nitropyridine with N-Boc-

piperazine, followed by the reduction of the nitro group to an amine.[9]
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Step 1: Nucleophilic Aromatic Substitution

Step 2: Reduction
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Caption: Workflow for the synthesis of a key Pazopanib intermediate.
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Experimental Protocol: Synthesis of Pazopanib Intermediate[9]

Reaction Setup: To a reaction vessel, add 5-Bromo-2-nitropyridine, an organic solvent, N-

Boc-piperazine, and a suitable base.

Substitution Reaction: Heat and stir the mixture to facilitate the nucleophilic aromatic

substitution reaction.

Crystallization: Upon completion, add water to induce crystallization. Cool the mixture and

filter to collect the crystals.

Purification: Wash the filter cake with water. The collected solid, 1-tert-butoxycarbonyl-4-(6-

nitro-3-pyridinyl)piperazine, can be further purified by recrystallization from an organic

solvent.

Reduction: Add the purified intermediate to a high-pressure reactor with methanol and a

reducing agent system (e.g., hydrazine hydrate, ferric chloride hexahydrate, and activated

carbon).

Final Product: Heat and stir the reaction. After completion, the final product is isolated

through filtration, concentration, and crystallization to yield the Pazopanib intermediate.

Precursor for Kinase Inhibitors (VEGFR-2/TIE-2)
5-Bromo-2-nitropyridine is also employed as a reagent in the synthesis of novel

benzimidazoles.[10][12] These synthesized compounds have been identified as potent

inhibitors of TIE-2 and VEGFR-2 tyrosine kinase receptors, which are key regulators of

angiogenesis and are important targets in anti-cancer therapy.[10][12]
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Caption: Role of 5-Bromo-2-nitropyridine as a precursor for kinase inhibitors.

Safety and Handling
5-Bromo-2-nitropyridine is classified as an irritant. Proper handling and storage are crucial to

ensure safety in a laboratory or industrial setting.

Table: Hazard Identification

Category Information Reference(s)

GHS Classification

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A), Specific
Target Organ Toxicity -
Single Exposure (Category
3, Respiratory system)

[3][6][8][13]

Signal Word Warning [6][8]

| Hazard Statements | H315: Causes skin irritation.H319: Causes serious eye irritation.H335:

May cause respiratory irritation. |[3][6][8] |

Table: Handling and Storage
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Category Recommendations Reference(s)

Engineering Controls

Use only outdoors or in a
well-ventilated area.
Ensure eyewash stations
and safety showers are
close to the workstation.

[3][13]

Personal Protective Equipment

(PPE)

Safety goggles/faceshield,

chemical-resistant gloves,

impervious clothing, NIOSH-

approved N95 dust mask or

higher-level respirator.

[3][6][8][13]

Handling

Avoid contact with skin and

eyes. Avoid breathing dust.

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product.

[3][4][13]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store at ambient

temperature in a dry place.

Store locked up.

[3][4]

| Incompatible Materials | Strong oxidizing agents, strong acids, strong bases. |[3] |

Conclusion
5-Bromo-2-nitropyridine is a high-value chemical intermediate with demonstrated importance

in the pharmaceutical industry. Its utility as a precursor for the anti-cancer drug Pazopanib and

a range of kinase inhibitors highlights its significance in modern medicinal chemistry. While it

presents manageable handling hazards, adherence to established safety protocols allows for

its effective and safe use in research and large-scale production. The synthetic routes are well-

documented, providing reliable methods for its preparation to meet the demands of drug

discovery and development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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